Cas no 1220020-45-0 (2-Bromo-6-(3-pyrrolidinylmethoxy)pyridinehydrochloride)

• Product Name: 2-Bromo-6-(3-pyrrolidinylmethoxy)pyridinehydrochloride
• CAS No: 1220020-45-0
• MF: C₁₀H₁₄BrClN₂O
• MW: 293.587960720062
• CID: 1075567
• PubChem ID: 56830605
• Update Time: 2025-06-09

2-Bromo-6-(3-pyrrolidinylmethoxy)pyridinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(3-pyrrolidinylmethoxy)pyridine hydrochloride
• 2-bromo-6-(pyrrolidin-3-ylmethoxy)pyridine hydrochloride
• 1220020-45-0
• AKOS015846805
• DB-239818
• 2-bromo-6-(pyrrolidin-3-ylmethoxy)pyridine;hydrochloride
• 2-bromo-6-(pyrrolidin-3-ylmethoxy)pyridinehydrochloride
• 2-Bromo-6-(3-pyrrolidinylmethoxy)pyridinehydrochloride

• MDL： MFCD13560713
• Inchi： 1S/C10H13BrN2O.ClH/c11-9-2-1-3-10(13-9)14-7-8-4-5-12-6-8;/h1-3,8,12H,4-7H2;1H
• InChI Key： KTQAQPDOXJCIFJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=N1)OCC1CNCC1.Cl

Computed Properties

• Exact Mass: 291.99780g/mol
• Monoisotopic Mass: 291.99780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Bromo-6-(3-pyrrolidinylmethoxy)pyridinehydrochloride

Comprehensive Overview of 2-Bromo-6-(3-pyrrolidinylmethoxy)pyridine hydrochloride (CAS No. 1220020-45-0)

2-Bromo-6-(3-pyrrolidinylmethoxy)pyridine hydrochloride (CAS No. 1220020-45-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to in abbreviated forms such as 2-Bromo-6-pyrrolidinylmethoxypyridine HCl, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular framework combines a brominated pyridine core with a pyrrolidinylmethoxy side chain, making it a versatile building block for drug discovery and material science applications.

In recent years, the demand for high-purity intermediates like 2-Bromo-6-(3-pyrrolidinylmethoxy)pyridine hydrochloride has surged, driven by advancements in targeted drug delivery and small-molecule therapeutics. Researchers are particularly interested in its potential role in modulating enzyme activity and receptor binding, which aligns with current trends in precision medicine. The compound's CAS No. 1220020-45-0 is frequently searched in academic databases, reflecting its relevance in kinase inhibitor development and central nervous system (CNS) drug design.

The synthesis of 2-Bromo-6-(3-pyrrolidinylmethoxy)pyridine hydrochloride involves multi-step organic reactions, including halogenation and etherification, to achieve the desired functional groups. Its hydrochloride salt form enhances solubility, a key factor for in vitro and in vivo studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity, ensuring compliance with Good Laboratory Practices (GLP).

From an industrial perspective, CAS No. 1220020-45-0 is often procured by contract research organizations (CROs) and pharmaceutical manufacturers for pipeline development. Its applications extend to catalysis and ligand design, where the bromine atom offers a reactive site for further derivatization. This adaptability makes it a valuable asset in combinatorial chemistry libraries, addressing the growing need for diverse molecular scaffolds in high-throughput screening.

Environmental and safety considerations for 2-Bromo-6-(3-pyrrolidinylmethoxy)pyridine hydrochloride are meticulously documented, with emphasis on proper handling protocols and waste disposal. While not classified as hazardous under standard regulations, its storage recommendations include controlled temperature and moisture-free conditions to maintain stability. These precautions align with broader industry shifts toward green chemistry and sustainable synthesis practices.

In summary, 2-Bromo-6-(3-pyrrolidinylmethoxy)pyridine hydrochloride (CAS No. 1220020-45-0) represents a pivotal compound in modern chemical research. Its integration into drug discovery pipelines and material science innovations underscores its multidisciplinary importance. As the scientific community continues to explore its potential, this compound remains a subject of ongoing investigation and commercial interest.